Cas no 1342553-87-0 (2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethanimidamide)

• Product Name: 2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethanimidamide
• CAS No: 1342553-87-0
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 6567269
• PubChem ID: 63771432
• Update Time: 2025-05-19

2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethanimidamide
• 1342553-87-0
• EN300-1869970
• AKOS013082751

• Inchi： 1S/C12H16N2/c13-12(14)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-2,4,7,10H,3,5-6,8H2,(H3,13,14)
• InChI Key： VGPUCWWLOXZNBC-UHFFFAOYSA-N
• SMILES： NC(CC1C2C=CC=CC=2CCC1)=N

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethanimidamide

Comprehensive Overview of 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)ethanimidamide (CAS No. 1342553-87-0)

2-(1,2,3,4-Tetrahydronaphthalen-1-yl)ethanimidamide, with the CAS registry number 1342553-87-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique tetrahydronaphthalene backbone coupled with an ethanimidamide functional group, serves as a pivotal intermediate in the synthesis of bioactive molecules. Its structural complexity and versatility make it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases.

The growing demand for 2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethanimidamide is closely tied to advancements in drug discovery and medicinal chemistry. Recent studies highlight its potential as a building block for small-molecule inhibitors targeting enzymes like kinases and proteases. With the rise of personalized medicine and AI-driven drug design, this compound’s relevance has surged, as it aligns with the need for structurally diverse scaffolds. Researchers frequently search for "CAS 1342553-87-0 applications" or "synthesis of tetrahydronaphthalene derivatives," reflecting its niche yet critical role in modern chemistry.

From a synthetic perspective, 2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethanimidamide is synthesized via multi-step organic reactions, often involving catalytic hydrogenation or reductive amination techniques. Its purity and stability are paramount, especially for high-throughput screening (HTS) in drug development. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to validate its structural integrity. The compound’s logP and solubility profiles are also critical parameters, as they influence its bioavailability and formulation potential.

In the context of green chemistry, sustainable synthesis routes for CAS 1342553-87-0 are gaining traction. Researchers are exploring biocatalysis and flow chemistry to minimize waste and improve yield. This aligns with broader industry trends, where queries like "eco-friendly synthesis of imidamide derivatives" are increasingly common. Additionally, the compound’s potential in neuroprotective therapies has sparked interest, with studies investigating its role in modulating neurotransmitter receptors.

Regulatory and safety aspects of 2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethanimidamide are rigorously evaluated to ensure compliance with REACH and FDA guidelines. While not classified as hazardous, proper handling protocols are recommended to maintain workplace safety. The compound’s Material Safety Data Sheet (MSDS) provides detailed guidance on storage conditions, typically recommending anhydrous environments and low-temperature preservation.

Looking ahead, the applications of 1342553-87-0 are expected to expand, particularly in preclinical research and patented drug formulations. Its integration into combinatorial chemistry libraries underscores its value in accelerating drug discovery pipelines. As the scientific community continues to explore its potential, 2-(1,2,3,4-tetrahydronaphthalen-1-yl)ethanimidamide remains a compound of enduring significance, bridging the gap between synthetic innovation and therapeutic breakthroughs.